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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of

molds to the antifungal agent isavuconazole. The methodologies outlined are based on the

internationally recognized standards established by the Clinical and Laboratory Standards

Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Adherence to these standardized procedures is crucial for obtaining accurate, reproducible,

and comparable Minimum Inhibitory Concentration (MIC) data.

Introduction
Isavuconazole is a broad-spectrum triazole antifungal agent approved for the treatment of

invasive aspergillosis and invasive mucormycosis. In vitro susceptibility testing is an essential

tool for monitoring the activity of isavuconazole against clinical and environmental mold

isolates, detecting the emergence of resistance, and guiding therapeutic choices. The broth

microdilution method is the reference standard for determining the MIC of isavuconazole
against filamentous fungi. This document provides step-by-step protocols for both the CLSI

M38 and EUCAST E.Def 9.4 methods.
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The following tables summarize the key quantitative parameters for performing isavuconazole
in vitro susceptibility testing of molds according to CLSI and EUCAST guidelines.

Table 1: Comparison of CLSI M38 and EUCAST E.Def 9.4 Protocol Parameters

Parameter CLSI M38 EUCAST E.Def 9.4

Medium

RPMI 1640 (with L-glutamine,

without sodium bicarbonate)

buffered with MOPS

RPMI 1640 (with L-glutamine,

without sodium bicarbonate)

buffered with MOPS,

supplemented with 2% glucose

Inoculum Preparation

Spectrophotometric adjustment

to 0.4-0.5 OD at 530 nm, then

diluted 1:50

Conidia counting with a

hemocytometer to achieve a

final concentration of 2 x 10^5

- 5 x 10^5 CFU/mL

Final Inoculum Size 0.4 x 10^4 to 5 x 10^4 CFU/mL 1 x 10^5 to 2.5 x 10^5 CFU/mL

Isavuconazole Dilution Range Typically 0.015 to 16 µg/mL Typically 0.015 to 8 mg/L

Incubation Temperature 35°C 35-37°C

Incubation Time

46-54 hours for most

Aspergillus spp. (up to 72

hours for slower-growing

molds)

48 hours for Aspergillus spp.

(24 hours for Mucorales)

MIC Endpoint Reading

Visual determination:

Complete inhibition of growth

(100%)

Visual determination:

Complete inhibition of growth

(100%)

Table 2: Isavuconazole Quality Control (QC) Strains and Expected MIC Ranges
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Quality Control Strain
CLSI M38 Expected MIC
Range (µg/mL)

EUCAST Expected MIC
Range (mg/L)

Aspergillus flavus ATCC

204304
0.5 to 2

Not specified for

isavuconazole

Paecilomyces variotii ATCC

MYA-3630
0.12 to 1

Not specified for

isavuconazole

Candida parapsilosis ATCC

22019
0.015 to 0.06

Routinely included, but specific

ranges for isavuconazole are

not formally established

Candida krusei ATCC 6258 0.12 to 0.5

Routinely included, but specific

ranges for isavuconazole are

not formally established

Note: QC ranges should be verified in individual laboratories. The use of Candida species as

QC for mold testing is a common practice to ensure the overall integrity of the testing process.

Experimental Protocols
Protocol 1: CLSI M38 Broth Microdilution Method for
Isavuconazole Susceptibility Testing of Molds
This protocol is adapted from the CLSI M38 document, "Reference Method for Broth Dilution

Antifungal Susceptibility Testing of Filamentous Fungi."

Materials:

Isavuconazole analytical powder

Dimethyl sulfoxide (DMSO)

RPMI 1640 broth medium (with L-glutamine, without sodium bicarbonate, buffered with

MOPS)

Sterile, flat-bottom 96-well microdilution plates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile saline (0.85%)

Sterile, Tween-containing solution (e.g., 0.05% Tween 20 in sterile saline)

Spectrophotometer

Vortex mixer

Hemocytometer (optional, for verification)

Incubator (35°C)

Mold isolate cultured on potato dextrose agar (PDA) for 7 days

Procedure:

Preparation of Isavuconazole Stock Solution:

Accurately weigh the isavuconazole powder.

Dissolve in DMSO to create a stock solution of high concentration (e.g., 1600 µg/mL). The

stock solution should be at least 100 times the highest final concentration to be tested.

Store the stock solution in small aliquots at -70°C.

Preparation of Drug Dilutions in Microdilution Plates:

Perform serial two-fold dilutions of the isavuconazole stock solution in RPMI 1640

medium directly in the 96-well plates.

The final volume in each well should be 100 µL, and the drug concentrations should be

twice the final desired concentrations.

A growth control well (drug-free medium) and a sterility control well (uninoculated medium)

should be included on each plate.

Inoculum Preparation:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Harvest conidia from a 7-day old culture on PDA by gently scraping the surface with a

sterile, wetted swab or by adding a small amount of sterile saline with Tween.

Transfer the conidial suspension to a sterile tube.

Allow heavy particles to settle for 3-5 minutes.

Adjust the turbidity of the supernatant to match a 0.5 McFarland standard by diluting with

sterile saline. This can be done using a spectrophotometer at 530 nm (absorbance of 0.09

to 0.13). This suspension will contain approximately 1-5 x 10^6 CFU/mL.

Further dilute this suspension 1:50 in RPMI 1640 to achieve the final inoculum

concentration of approximately 0.4 x 10^4 to 5 x 10^4 CFU/mL.

Inoculation of Microdilution Plates:

Add 100 µL of the final inoculum suspension to each well of the microdilution plate

(including the growth control well). This will bring the final volume in each well to 200 µL

and dilute the drug to the final desired concentrations.

Incubation:

Incubate the plates at 35°C for 46-54 hours. For slower-growing molds, incubation may be

extended to 72 hours.

Reading the MIC:

The MIC is the lowest concentration of isavuconazole that shows complete (100%)

inhibition of growth as observed visually compared to the growth control well.

Protocol 2: EUCAST E.Def 9.4 Broth Microdilution
Method for Isavuconazole Susceptibility Testing of
Molds
This protocol is based on the EUCAST Definitive Document E.DEF 9.4.

Materials:
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Isavuconazole analytical powder

Dimethyl sulfoxide (DMSO)

RPMI 1640 broth medium (with L-glutamine, without sodium bicarbonate, buffered with

MOPS) supplemented with 2% glucose

Sterile, flat-bottom 96-well microdilution plates

Sterile saline (0.85%)

Hemocytometer

Vortex mixer

Incubator (35-37°C)

Mold isolate cultured on a suitable agar medium

Procedure:

Preparation of Isavuconazole Stock Solution:

Follow the same procedure as described in the CLSI protocol to prepare a concentrated

stock solution in DMSO.

Preparation of Drug Dilutions in Microdilution Plates:

Prepare serial two-fold dilutions of isavuconazole in RPMI 1640 with 2% glucose directly

in the 96-well plates.

The final volume in each well should be 100 µL, with drug concentrations at twice the final

desired concentrations.

Include growth and sterility control wells.

Inoculum Preparation:

Harvest conidia from a fresh culture.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/product/b1672201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a conidial suspension in sterile saline.

Count the conidia using a hemocytometer.

Adjust the suspension with sterile saline to a concentration of 2 x 10^5 to 5 x 10^5

CFU/mL. This is the final inoculum suspension.

Inoculation of Microdilution Plates:

Add 100 µL of the final inoculum suspension to each well of the microdilution plate.

Incubation:

Incubate the plates at 35-37°C for 48 hours for Aspergillus species. For Mucorales, the

incubation time is 24 hours.

Reading the MIC:

The MIC is the lowest concentration of isavuconazole that causes 100% inhibition of

growth compared to the growth control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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